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Compound of Interest

Compound Name: 24:0 Lyso PC-13C6

Cat. No.: B12416579 Get Quote

Abstract
These application notes provide detailed protocols for the reconstitution, handling, and

application of lyophilized 24:0 Lyso PC-13C6 (1-lignoceroyl-2-hydroxy-sn-glycero-3-

phosphocholine-13C6). This isotopically labeled lysophosphatidylcholine is a high-purity

standard essential for accurate quantification in lipidomics research, particularly in studies

involving mass spectrometry. The following sections detail the properties of this compound,

step-by-step reconstitution procedures for various applications, and recommended storage

conditions to ensure its stability and performance.

Introduction to 24:0 Lyso PC-13C6
1-Lignoceroyl-2-hydroxy-sn-glycero-3-phosphocholine (24:0 Lyso PC) is a saturated

lysophospholipid. The 13C6-labeled version serves as an ideal internal standard for

quantitative mass spectrometry-based lipidomics, allowing for the precise measurement of its

unlabeled counterpart in biological samples.[1] Its applications are primarily in metabolic

research, biomarker discovery, and drug development, where accurate lipid quantification is

critical.[1]

Key Properties of 24:0 Lyso PC-13C6:
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Property Value

Molecular Formula C26¹³C6H66NO7P

Molecular Weight ~613.8 g/mol

CAS Number 2483735-01-7

Appearance White to off-white lyophilized powder

Purity ≥95%

Storage (Lyophilized) -20°C, protect from light, stored under nitrogen

Applications
Internal Standard for Mass Spectrometry: The primary application of 24:0 Lyso PC-13C6 is

as an internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS) for the quantification of 24:0 Lyso PC and

other long-chain lysophosphatidylcholines.

Metabolic Tracer: In metabolic flux analysis, it can be used to trace the metabolic fate of

lignoceric acid and lysophosphatidylcholines in various biological systems.

Biomarker Research: As a standard, it aids in the validation and quantification of 24:0 Lyso

PC as a potential biomarker in various diseases.

Experimental Protocols
Reconstitution of Lyophilized 24:0 Lyso PC-13C6
3.1.1. Materials Required:

Lyophilized 24:0 Lyso PC-13C6

High-purity organic solvents (e.g., methanol, chloroform, ethanol, DMSO)

Aqueous buffers (e.g., Phosphate Buffered Saline, pH 7.2)

Inert gas (e.g., nitrogen or argon)
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Glass vials with PTFE-lined caps

Sonicator (water bath or probe)

Vortex mixer

Precision micropipettes

3.1.2. Protocol for Preparing an Organic Stock Solution (for MS applications):

This protocol is recommended for preparing a concentrated stock solution for use as an

internal standard in mass spectrometry.

Equilibration: Allow the vial of lyophilized 24:0 Lyso PC-13C6 to equilibrate to room

temperature before opening to prevent condensation.

Solvent Selection: A common solvent for creating a stock solution of

lysophosphatidylcholines is a mixture of methanol and water (e.g., 95:5 v/v). Chloroform can

also be used.

Reconstitution:

Carefully open the vial.

Add a precise volume of the chosen solvent to the vial to achieve the desired stock

concentration (e.g., 1 mg/mL).

Recap the vial tightly.

Dissolution:

Vortex the vial for 30-60 seconds.

Sonicate in a water bath for 2-3 minutes to ensure complete dissolution. The solution

should be clear.

Storage:
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For long-term storage, it is recommended to overlay the solution with an inert gas like

nitrogen or argon before capping.

Store the stock solution at -20°C. For extended storage (months), -80°C is preferable.

Recommended Concentrations for Stock and Working Solutions:

Solution Type Recommended Solvent Concentration Range

Stock Solution
Methanol:Water (95:5, v/v) or

Chloroform
1 - 10 mg/mL

Working Solution (MS) Methanol or Ethanol 1 - 10 µg/mL

3.1.3. Protocol for Preparing an Aqueous Solution (for biological assays):

For cell-based assays or other biological experiments, an aqueous solution may be required.

Be aware that the solubility of long-chain lysophospholipids in aqueous buffers is limited.

Equilibration: Bring the lyophilized powder to room temperature.

Reconstitution:

Directly dissolve the lyophilized powder in an aqueous buffer (e.g., PBS, pH 7.2). The

solubility of lysophosphatidylcholines in PBS is approximately 2 mg/mL.[2]

Gentle warming to 37°C may aid in dissolution.

Dissolution:

Vortex gently.

Sonicate briefly if necessary. Avoid excessive sonication which can lead to degradation.

Stability and Storage: Aqueous solutions of lysophosphatidylcholines are not recommended

for long-term storage. It is advised to prepare fresh solutions for each experiment or store for

no more than one day at 2-8°C.[2]
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Visualization of Experimental Workflow and
Signaling Pathway
Reconstitution Workflow

Preparation

Organic Stock (for MS) Aqueous Solution (for Bio-assays)

Lyophilized 24:0 Lyso PC-13C6 Vial

Equilibrate to Room Temperature

Add Organic Solvent
(e.g., Methanol:Water 95:5)

Add Aqueous Buffer
(e.g., PBS, pH 7.2)

Vortex & Sonicate

Concentrated Stock Solution
(e.g., 1 mg/mL)

Store at -20°C to -80°C

Vortex Gently
(Warm to 37°C if needed)

Working Aqueous Solution

Use Immediately
(Store ≤ 24h at 2-8°C)

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized 24:0 Lyso PC-13C6.

Lysophosphatidylcholine Signaling Pathway
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Lysophosphatidylcholines (LPCs) are bioactive lipids that can act as signaling molecules. They

are primarily produced from phosphatidylcholine by the action of phospholipase A2 (PLA2) and

can be converted back to phosphatidylcholine by lysophosphatidylcholine acyltransferase

(LPCAT). LPCs can signal through G-protein coupled receptors (GPCRs), influencing various

cellular processes.

Phosphatidylcholine (PC)

Phospholipase A2 (PLA2)

Hydrolysis

Lysophosphatidylcholine (LPC)
(e.g., 24:0 Lyso PC)

LPC Acyltransferase (LPCAT)

Acylation

GPCRs
(e.g., G2A, OGR1)

Binding

Downstream Signaling
(e.g., MAPK, PI3K/Akt)

Click to download full resolution via product page

Caption: Simplified signaling pathway of lysophosphatidylcholine.

Stability and Storage Summary
Proper storage is crucial to maintain the integrity of 24:0 Lyso PC-13C6.
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Form
Storage
Temperature

Recommended
Duration

Special Conditions

Lyophilized Powder -20°C Up to 1 year

Protect from light,

store under inert gas

(nitrogen).

Organic Stock

Solution
-20°C Up to 6 months

Overlay with inert gas,

use glass vials with

PTFE caps.

-80°C > 6 months

Overlay with inert gas,

use glass vials with

PTFE caps.

Aqueous Solution 2-8°C ≤ 24 hours
Prepare fresh before

use.

Note: The stability of the reconstituted solutions, especially at low concentrations, should be

validated by the end-user for their specific application and storage conditions. Repeated

freeze-thaw cycles should be avoided. It is recommended to aliquot the stock solution into

smaller volumes for single use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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